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Compound of Interest

Compound Name: 11-Oxomogroside IV

Cat. No.: B14862747 Get Quote

CAS Number: 2096516-32-2

This technical guide provides a comprehensive overview of 11-Oxomogroside IV, a natural

triterpenoid glycoside found in the fruits of Siraitia grosvenorii, commonly known as monk fruit.

[1][2][3] Due to its status as a less abundant mogroside, publicly available data specifically on

11-Oxomogroside IV is limited. This document summarizes the existing information and,

where specific data is lacking, provides context based on the broader class of mogrosides. This

guide is intended for researchers, scientists, and professionals in drug development and

natural product chemistry.

Physicochemical Properties
11-Oxomogroside IV is a cucurbitane-type tetracyclic triterpenoid glycoside.[4][5] Its basic

physicochemical properties, as compiled from various chemical suppliers, are presented in

Table 1.
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Property Value Source

CAS Number 2096516-32-2 [1][2]

Molecular Formula C₅₄H₉₀O₂₄ [1][2]

Molecular Weight 1123.28 g/mol [1][2]

Natural Source
Fruits of Siraitia grosvenorii

(Swingle)
[1][3]

Solubility
Soluble in Methanol, Water,

DMSO, Acetonitrile
[6]

Storage 2-8°C [6]

Biological Activity and Pharmacokinetics
Specific quantitative data on the biological activity of 11-Oxomogroside IV is not readily

available in the current scientific literature. However, the broader class of mogrosides,

particularly the more abundant Mogroside V, has been the subject of various studies.

Mogrosides are known for their intense sweet taste without contributing calories, making them

popular as natural sweeteners.[4]

Research on various mogrosides has revealed a range of potential health benefits, including

antioxidant and anti-inflammatory effects.[4][5] For context, Table 2 summarizes the reported

biological activities of the closely related compound, 11-oxo-mogroside V. It is important to note

that these findings may not be directly extrapolated to 11-Oxomogroside IV.
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Biological Activity of 11-
oxo-mogroside V

Assay Results (EC₅₀ or Inhibition)

Antioxidant Activity
Reactive Oxygen Species

(O₂⁻) Scavenging
EC₅₀ = 4.79 µg/mL

Reactive Oxygen Species

(H₂O₂) Scavenging
EC₅₀ = 16.52 µg/mL

Reactive Oxygen Species

(OH) Scavenging
EC₅₀ = 146.17 µg/mL

OH-induced DNA damage

inhibition
EC₅₀ = 3.09 µg/mL

Anti-tumor Promotion

Epstein-Barr virus early

antigen (EBV-EA) induction by

TPA

91.2% inhibition at 1000 mol

ratio/TPA

Pharmacokinetic studies on mogrosides indicate that they are generally poorly absorbed in

their glycosidic form.[7][8] Instead, they are primarily metabolized by the gut microbiota, which

hydrolyzes the glucose units.[8][9] This process results in the formation of the aglycone,

mogrol, and its mono- and diglucosides, which are then absorbed.[8] The pharmacokinetic

profiles of mogrosides can be influenced by physiological conditions, such as in type 2 diabetes

models.[7]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or specific biological evaluation

of 11-Oxomogroside IV are not described in the currently available literature. The compound

is naturally sourced from monk fruit.[1][3] General methods for the extraction and purification of

mogrosides from Siraitia grosvenorii fruits typically involve solvent extraction followed by

various chromatographic techniques.

Signaling Pathways
There is no specific information detailing any signaling pathways directly modulated by 11-
Oxomogroside IV. Research on other mogrosides and their aglycone, mogrol, has suggested
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potential interactions with pathways related to metabolic health, such as the AMPK signaling

pathway.[8][10] However, further investigation is required to determine if 11-Oxomogroside IV
has similar effects.

General Metabolic Pathway of Mogrosides
The following diagram illustrates the generally accepted metabolic fate of mogrosides in the

gastrointestinal tract.
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Caption: General metabolic pathway of mogrosides.

Conclusion
11-Oxomogroside IV is a minor cucurbitane glycoside found in monk fruit. While its basic

chemical identity is established, there is a significant lack of specific data regarding its

biological activities, pharmacokinetic profile, and mechanisms of action. Future research is

necessary to elucidate the unique properties of this compound and to differentiate its potential

effects from those of more abundant mogrosides. The information presented in this guide is

based on the limited available data and the broader understanding of the mogroside class of

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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